Cas no 691392-77-5 (4-bromo-N-(3-{8-methylimidazo1,2-apyridin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 4-bromo-N-(3-{8-methylimidazo1,2-apyridin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 691392-77-5
• MF: C₂₀H₁₆BrN₃O₂S
• MW: 442.328942298889
• CID: 5957241
• PubChem ID: 1178280
• Update Time: 2025-11-07

4-bromo-N-(3-{8-methylimidazo1,2-apyridin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(3-{8-methylimidazo1,2-apyridin-2-yl}phenyl)benzene-1-sulfonamide
• 4-bromo-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide
• Benzenesulfonamide, 4-bromo-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-
• ZINC00936129
• 691392-77-5
• CCG-117777
• 4-bromo-N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)benzene-1-sulfonamide
• F1490-0055
• 4-bromo-N-(3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)benzenesulfonamide
• AKOS001681110

• Inchi： 1S/C20H16BrN3O2S/c1-14-4-3-11-24-13-19(22-20(14)24)15-5-2-6-17(12-15)23-27(25,26)18-9-7-16(21)8-10-18/h2-13,23H,1H3
• InChI Key： JHHHMJIPAMAZRV-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=CN4C(=N3)C(C)=CC=C4)=C2)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 441.01466g/mol
• Monoisotopic Mass: 441.01466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 6?+-.0.10(Predicted)

Additional information on 4-bromo-N-(3-{8-methylimidazo1,2-apyridin-2-yl}phenyl)benzene-1-sulfonamide

4-Bromo-N-(3-{8-Methylimidazo[1,2-a]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 691392-77-5): An Overview

4-Bromo-N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 691392-77-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative is characterized by its unique structural features, which include a bromo-substituted benzene ring and an imidazopyridine moiety. These structural elements contribute to its pharmacological properties, making it a valuable candidate for various research and development initiatives.

The imidazopyridine scaffold is well-known for its biological activity, particularly in the modulation of GABA receptors and other central nervous system (CNS) targets. The presence of the bromo substituent on the benzene ring further enhances the compound's lipophilicity and potentially improves its pharmacokinetic properties. This combination of structural features makes 4-bromo-N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)benzene-1-sulfonamide an attractive molecule for investigating its potential as a therapeutic agent.

Recent studies have explored the biological activities of this compound in various contexts. One notable area of research is its potential as an anticancer agent. Studies have shown that 4-bromo-N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)benzene-1-sulfonamide exhibits significant antiproliferative effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, this compound has also been investigated for its potential as an anti-inflammatory agent. Research has demonstrated that 4-bromo-N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)benzene-1-sulfonamide can effectively reduce inflammation in animal models of inflammatory diseases. The anti-inflammatory effects are attributed to its ability to modulate the production of pro-inflammatory cytokines and other mediators of inflammation.

The pharmacokinetic profile of 4-bromo-N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)benzene-1-sulfonamide has also been studied in detail. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed following oral administration and has a reasonable half-life, which supports its potential for use in chronic therapeutic regimens.

To further understand the therapeutic potential of this compound, clinical trials are currently underway. Early-phase clinical trials have shown promising results, with the compound demonstrating good safety and tolerability profiles in human subjects. These findings have paved the way for more advanced clinical studies to evaluate its efficacy in treating specific diseases.

In conclusion, 4-bromo-N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 691392-77-5) is a promising molecule with a diverse range of biological activities. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant potential for contributing to the advancement of medical treatments in various fields.